Cas no 1261958-00-2 (3-(4-Chloro-2-methylphenyl)phenol)

• Product Name: 3-(4-Chloro-2-methylphenyl)phenol
• CAS No: 1261958-00-2
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD18312879
• CID: 2766030
• PubChem ID: 53218594
• Update Time: 2025-10-28

3-(4-Chloro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00683514
• MFCD18312879
• 1261958-00-2
• 3-(4-CHLORO-2-METHYLPHENYL)PHENOL
• 3-(4-Chloro-2-methylphenyl)phenol, 95%
• 4'-Chloro-2'-methyl[1,1'-biphenyl]-3-ol
• 3-(4-Chloro-2-methylphenyl)phenol

• MDL： MFCD18312879
• Inchi： 1S/C13H11ClO/c1-9-7-11(14)5-6-13(9)10-3-2-4-12(15)8-10/h2-8,15H,1H3
• InChI Key： MCFVKHMJSKJYLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 218.0498427Da
• Monoisotopic Mass: 218.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(4-Chloro-2-methylphenyl)phenol

3-(4-Chloro-2-methylphenyl)phenol: A Comprehensive Overview

3-(4-Chloro-2-methylphenyl)phenol, also known by its CAS number 1261958-00-2, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of novel therapeutic agents and its ability to serve as a building block for complex molecular architectures.

The chemical structure of 3-(4-Chloro-2-methylphenyl)phenol consists of a phenolic group attached to a substituted aromatic ring. The presence of a chlorine atom at the para position and a methyl group at the ortho position imparts distinct electronic and steric properties to the molecule. These features make it highly reactive in various synthetic transformations, enabling the formation of diverse derivatives with tailored functionalities.

Recent research has focused on the synthesis and characterization of 3-(4-Chloro-2-methylphenyl)phenol derivatives. For instance, studies have demonstrated their potential as inhibitors of key enzymes involved in neurodegenerative diseases. The phenolic group, being an excellent hydrogen bond donor, plays a critical role in these interactions, making the compound a promising candidate for drug discovery.

In addition to its biological applications, CAS 1261958-00-2 has been explored for its role in materials science. Researchers have utilized this compound as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to undergo various polymerization reactions under mild conditions has opened new avenues for developing high-performance materials with applications in electronics and energy storage.

The synthesis of 3-(4-Chloro-2-methylphenyl)phenol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and better-quality products. These improvements are crucial for scaling up production to meet the growing demand from various industries.

In terms of environmental impact, studies have been conducted to assess the biodegradation and toxicity profiles of CAS 1261958-00-2. Results indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications and ensure sustainable use.

The versatility of 3-(4-Chloro-2-methylphenyl)phenol lies in its ability to participate in a wide range of chemical reactions. From nucleophilic aromatic substitutions to coupling reactions, this compound serves as a valuable intermediate in organic synthesis. Its compatibility with modern synthetic techniques makes it an indispensable tool for chemists working across different disciplines.

In conclusion, CAS 1261958-00-2, or 3-(4-Chloro-2-methylphenyl)phenol, stands out as a multifaceted compound with immense potential across various scientific domains. Ongoing research continues to uncover new applications and improve existing ones, solidifying its position as a key player in contemporary chemistry.